4-methoxy-N-(2-(4-methoxyphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide

• IUPAC Name: 4-methoxy-N-[2-(4-methoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C20H19N3O3S/c1-25-15-7-3-13(4-8-15)20(24)21-19-17-11-27-12-18(17)22-23(19)14-5-9-16(26-2)10-6-14/h3-10H,11-12H2,1-2H3,(H,21,24)
• InChI Key: FVYNQXDOIDDVFW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC2=C3CSCC3=NN2C4=CC=C(C=C4)OC
• Molecular Formula: C20H19N3O3S
• Molecular Weight: 381.4 g/mol

Description

The description of a compound typically includes its IUPAC name, molecular formula, and structural formula. The IUPAC name is a systematic method of naming chemical substances, primarily based on the chemical composition of the substance. The molecular formula represents the number and type of atoms in a molecule. The structural formula represents the connectivity of the atoms.

Synthesis Analysis

The synthesis of a compound involves a series of chemical reactions that lead to the formation of the desired compound from simpler starting materials. These reactions need to be carefully planned and carried out to ensure the correct product is formed.

Molecular Structure Analysis

The molecular structure of a compound is determined using various spectroscopic techniques like NMR, IR, UV-Vis, etc. These techniques provide information about the arrangement of atoms within the molecule.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. This can provide valuable information about the compound’s reactivity and stability.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound such as melting point, boiling point, solubility, reactivity, etc., are studied. These properties can give insights into how the compound behaves under different conditions.

Scientific Research Applications

Heterocyclic Synthesis

Research has shown the utility of thiophene derivatives in the synthesis of heterocyclic compounds. For example, the study by Mohareb et al. (2004) demonstrates the synthesis of benzo[b]thiophen-2-yl-hydrazonoesters and their reactivity towards various nitrogen nucleophiles to yield a range of heterocyclic compounds including pyrazole, isoxazole, and pyrazolopyrimidine derivatives, indicating the potential of similar structures in heterocyclic synthesis (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004).

Cytotoxicity Studies

Compounds with a structure similar to "4-methoxy-N-(2-(4-methoxyphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide" have been evaluated for their cytotoxic activity. Hassan, Hafez, and Osman (2014) synthesized 5-amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides and assessed their cytotoxicity against Ehrlich Ascites Carcinoma (EAC) cells, demonstrating the relevance of such compounds in cancer research (Hassan, Hafez, & Osman, 2014).

Antibacterial Activity

Another study by Aghekyan et al. (2020) focused on the synthesis of (4-methoxyphenyl)-tetrahydropyranyl-substituted 1,3,4-oxadiazoles and their evaluation for antibacterial activity. This work highlights the antimicrobial potential of compounds structurally related to "this compound" (Aghekyan, Mkryan, Panosyan, Safaryan, & Stepanyan, 2020).

Mechanism of Action

If the compound is a drug or has some biological activity, its mechanism of action is studied. This involves understanding how the compound interacts with biological systems.

Safety and Hazards

The safety and hazards associated with a compound are determined based on its reactivity, toxicity, and other factors. Proper handling and disposal procedures are established based on these factors.

Future Directions

Future directions could involve further studies to fully understand the properties of the compound, potential applications, and possible improvements to the synthesis process.